Cas no 648904-85-2 (2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a high-purity boronic ester derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure ensures excellent shelf life and handling properties, while the electron-withdrawing methanesulfonyl and fluoro substituents enhance reactivity in aryl-aryl bond formation. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its crystalline solid form facilitates accurate weighing and minimizes degradation risks. The product is typically supplied with rigorous quality control to ensure consistency in catalytic applications.

2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

648904-85-2 structure

Product Name:2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:648904-85-2

MF:C₁₃H₁₈BFO₄S

MW:300.154026508331

MDL:MFCD18760182

CID:412882

Update Time:2025-10-28

2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-(methylsulfonyl)phenylboronic Acid Pinacol Ester
- 1,3,2-Dioxaborolane,2-[3-fluoro-4-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-
- 2-(3-fluoro-4-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(3-fluoro-4-methanesulfonyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- VRFPWIWPAXETRZ-UHFFFAOYSA-N
- SY024122
- 3-Fluoro-4-(methylsulfonyl)phenylboronicAcidPinacolEster
- 2-(3-fluoro-4-(methylsulfonyl)phenyl)-4,4,5,5-tetr
- 2-[3-Fluoro-4-(methanesulfonyl)phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 2-(3-FLUORO-4-METHAN
- 2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD18760182
- Inchi： 1S/C13H18BFO4S/c1-12(2)13(3,4)19-14(18-12)9-6-7-11(10(15)8-9)20(5,16)17/h6-8H,1-5H3
- InChI Key： VRFPWIWPAXETRZ-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1F)(=O)=O

Computed Properties

Exact Mass: 300.10000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 455
Topological Polar Surface Area: 61

Experimental Properties

PSA: 60.98000
LogP: 2.60920

2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116349-1g	2-(3-Fluoro-4-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	648904-85-2	95%	1g	$317.14	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850731-250mg	3-Fluoro-4-(methylsulfonyl)phenylboronic Acid Pinacol Ester	648904-85-2	95%	250mg	￥809.10	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850731-1g	3-Fluoro-4-(methylsulfonyl)phenylboronic Acid Pinacol Ester	648904-85-2	95%	1g	￥2,429.10	2022-01-11
abcr	AB526545-250 mg	3-Fluoro-4-(methylsulfonyl)phenylboronic acid pinacol ester; .	648904-85-2		250MG	€230.10	2023-04-17
abcr	AB526545-1 g	3-Fluoro-4-(methylsulfonyl)phenylboronic acid pinacol ester; .	648904-85-2		1g	€584.30	2023-04-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F16220-1g	2-(3-Fluoro-4-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	648904-85-2	95%	1g	¥4359.0	2023-09-07
TRC	B434768-25mg	2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	648904-85-2		25mg	$ 121.00	2023-04-18
TRC	B434768-50mg	2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	648904-85-2		50mg	$ 190.00	2023-04-18
TRC	B434768-100mg	2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	648904-85-2		100mg	$ 293.00	2023-04-18
TRC	B434768-250mg	2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	648904-85-2		250mg	$ 511.00	2023-04-18

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Additional information on 2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No. 648904-85-2: 2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound CAS No. 648904-85-2, also known as 2-(3-fluoro-4-methanesulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activity. Recent studies have highlighted its potential as a building block for drug discovery and advanced materials development.

The molecular structure of this compound is characterized by a dioxaborolane ring system, which is a five-membered ring containing two oxygen atoms and one boron atom. The presence of the methanesulfonyl group at the para position of the phenyl ring introduces significant electronic effects, enhancing the compound's reactivity and stability. Additionally, the fluorine substituent at the meta position further modulates the electronic properties of the aromatic ring, making this compound highly versatile in various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its stereochemical properties and thermal stability. The compound has been found to exhibit excellent thermal stability under mild conditions, making it suitable for use in high-temperature applications.

In terms of biological activity, this compound has shown potential as a kinase inhibitor in preliminary assays. Its ability to selectively bind to specific protein targets makes it a promising candidate for drug development. Furthermore, its unique electronic properties have been exploited in the design of novel materials for optoelectronic devices.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and boron-mediated coupling reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. These improvements have facilitated its large-scale production for both academic research and industrial applications.

In conclusion, CAS No. 648904-85-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activity position it as a key player in future research and development efforts.